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Compound of Interest

Compound Name: Alectinib

Cat. No.: B1194254

For researchers, scientists, and drug development professionals, ensuring personal and
environmental safety during the handling of potent compounds like Alectinib is paramount.
Alectinib, an inhibitor of anaplastic lymphoma kinase (ALK), is classified as a hazardous drug,
with safety data sheets indicating it is suspected of causing genetic defects, damaging fertility
or the unborn child, and may cause organ damage through prolonged or repeated exposure[1]
[2]. Adherence to strict safety protocols is therefore not merely procedural, but essential for risk
mitigation.

This guide provides immediate, essential safety and logistical information for handling
Alectinib in a laboratory setting, covering personal protective equipment (PPE), operational
procedures, and disposal plans.

Hazard Communication and Risk Assessment

Before handling Alectinib, a thorough risk assessment must be conducted. All personnel must
be trained on its specific hazards. Key hazard statements include:

e H341: Suspected of causing genetic defects[1][2].
e H361: Suspected of damaging fertility or the unborn child[1][2].

o H373: May cause damage to organs through prolonged or repeated exposure[1][2].
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Additional Hazards: Causes skin and serious eye irritation, and may cause respiratory
irritation[3].

Step-by-Step Handling Procedures

1.

Engineering Controls:
Handle Alectinib in a dedicated, well-ventilated area[1].

A laboratory fume hood, biological safety cabinet, or other appropriate local exhaust
ventilation is required to minimize inhalation exposure[4].

Ensure safety showers and eye wash stations are readily accessible[2].

. Personal Protective Equipment (PPE) Selection and Use:

Gloves: Wear two pairs of chemotherapy-tested nitrile gloves[5][6]. Gloves must conform to
standards such as EU Directive 89/686/EEC and EN 374[1][4]. Always inspect gloves for
tears or punctures before use. When double-gloving, one pair should be worn under the
gown cuff and the second pair over the cuff[6].

Gowns: A disposable, back-closing gown shown to be resistant to hazardous drug
permeability is required[5]. Wear impervious, fire/flame-resistant clothing[1][4].

Eye and Face Protection: Use tightly fitting safety goggles with side-shields (conforming to
EN 166 (EU) or NIOSH (US))[1][4]. In cases of potential splashing, a face shield should be
worn in addition to goggles[5].

Respiratory Protection: If engineering controls are insufficient, or if there is a risk of aerosol
or dust formation, a NIOSH-approved respirator is necessary[2][7]. For nuisance exposures,
a P95 (US) or P1 (EU EN 143) patrticle respirator may be used. For higher-level protection,
use OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges[7].

. Weighing and Compounding:

Avoid the formation of dust and aerosols during handling[1][3].
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Conduct all weighing and solution preparation within a containment device (e.g., ventilated
balance enclosure or fume hood).

Use dedicated, non-sparking tools for handling the powder[1].
. Decontamination and Cleaning:

After handling, thoroughly wash hands and any exposed skin with soap and plenty of
water[1][3].

Decontaminate all surfaces and equipment after use.

Contaminated disposable materials should be immediately placed in sealed hazardous
waste containers.

. Accidental Release and Spills:
Evacuate personnel from the affected area immediately[1].

Wear appropriate PPE, including respiratory protection, before attempting to clean the
spill[4].

Avoid generating dust. Gently cover the spill with an absorbent material[7].

Collect the spilled material using spark-proof tools and place it into a suitable, closed
container for disposal[1][3].

Do not allow the chemical to enter drains or waterways|[1].
. Disposal:
Dispose of unused Alectinib and all contaminated materials as hazardous waste[4].

The material can be sent to a licensed chemical destruction plant or disposed of by
controlled incineration with flue gas scrubbing[1].

Follow all applicable federal, state, and local regulations for hazardous waste disposal[4].
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Quantitative Safety Data

While specific occupational exposure limits (OELS) for Alectinib are not publicly available in
the reviewed safety data sheets[1][2], other relevant quantitative data has been published.

Data Point Value Substance Source | Remarks

Genentech / Based on

Predicted No Effect Alectinib )
) 0.0001 mg/l ) chronic data for
Concentration (PNEC) hydrochloride
surface waters[8]
o o Genentech / Rat.
Acute Oral Toxicity Alectinib o ]
2,000 mg/kg ) Minimally toxic after
(LDO) hydrochloride ] ) )
single ingestion[8].
Occupational Particulates not OSHA Z-1/ Total dust
o 15 mg/m? . -
Exposure Limit (TWA) otherwise regulated (as an excipient)[8]
' ACGIH / Respirable
Occupational o o )
10 mg/m3 Titanium dioxide particulate matter (as

Exposure Limit (TWA) an excipient)[s]

Procedural Workflow for Handling Alectinib

The following diagram illustrates the logical workflow for the safe handling of Alectinib in a
laboratory setting, from preparation to final disposal.
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Safe handling workflow for Alectinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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